N-(3,4-difluorophenyl)-2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamide
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Overview
Description
N-(3,4-difluorophenyl)-2-(2-((2-oxo-2-(p-tolylamino)ethyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C20H17F2N3O2S2 and its molecular weight is 433.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Research in this area focuses on the synthesis and characterization of similar thiazole and thiadiazole derivatives, exploring their chemical properties and potential as intermediates in the production of various chemical entities. For instance, studies have reported on the synthesis of N-(5-Aryl-1,3,4-Thiadiazol-2-yl)-2-(3-Oxo-1,2-Benzothiazol-2(3H)-yl)Acetamide Derivatives, highlighting methodologies like carbodiimide condensation catalysis as convenient and fast methods for preparing such compounds (Yu et al., 2014). These processes are essential for developing new chemical entities with potential applications in various fields, including medicinal chemistry and materials science.
Antimicrobial and Anticancer Activities
A significant area of research for related compounds involves their antimicrobial and anticancer activities. Studies have synthesized and tested derivatives for their effectiveness against various bacterial and fungal strains, as well as their potential to inhibit cancer cell growth. For example, novel 1,3,4-thiadiazole derivatives have been evaluated as possible anticancer agents, with certain compounds showing promising cytotoxic activity against cancer cell lines (Çevik et al., 2020). This research direction is crucial for the discovery of new therapeutic agents.
Material Science Applications
Research also extends into the use of these compounds in materials science, such as the development of new photoinitiators for polymerization processes. For instance, the synthesis of polyhedral oligomeric silsesquioxane (POSS)-based nano-photoinitiators demonstrates the potential of integrating these chemical structures into advanced materials to improve properties like thermal stability and mechanical strength (Batibay et al., 2020).
Mechanism of Action
Target of action
Indole derivatives have been found to bind with high affinity to multiple receptors . Thiazoles are found in many potent biologically active compounds .
Mode of action
The mode of action of indole and thiazole derivatives can vary widely depending on the specific compound and its targets. For example, some indole derivatives have antiviral, anti-inflammatory, and anticancer activities . Thiazole derivatives can have antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .
Biochemical pathways
The biochemical pathways affected by indole and thiazole derivatives can also vary widely. For example, some indole derivatives can affect pathways related to inflammation, cancer, and viral infections . Thiazole derivatives can affect a variety of pathways, depending on their specific targets .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of indole and thiazole derivatives can vary widely depending on the specific compound. These properties can affect the bioavailability of the compound .
Result of action
The molecular and cellular effects of indole and thiazole derivatives can vary widely. For example, some indole derivatives can inhibit the replication of viruses, reduce inflammation, or kill cancer cells . Thiazole derivatives can have a variety of effects, depending on their specific targets .
Action environment
The action, efficacy, and stability of indole and thiazole derivatives can be influenced by a variety of environmental factors, including the presence of other molecules, the pH of the environment, and the temperature .
Properties
IUPAC Name |
N-(3,4-difluorophenyl)-2-[2-[2-(4-methylanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17F2N3O2S2/c1-12-2-4-13(5-3-12)23-19(27)11-29-20-25-15(10-28-20)9-18(26)24-14-6-7-16(21)17(22)8-14/h2-8,10H,9,11H2,1H3,(H,23,27)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWVGPSHJGASUBC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CSC2=NC(=CS2)CC(=O)NC3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17F2N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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